6-Hydroxy-1-(2-methylphenyl)-5-(oxolan-2-ylmethyliminomethyl)-2-sulfanylidenepyrimidin-4-one

• IUPAC Name: 6-hydroxy-1-(2-methylphenyl)-5-(oxolan-2-ylmethyliminomethyl)-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C17H19N3O3S/c1-11-5-2-3-7-14(11)20-16(22)13(15(21)19-17(20)24)10-18-9-12-6-4-8-23-12/h2-3,5,7,10,12,22H,4,6,8-9H2,1H3,(H,19,21,24)
• InChI Key: GBRAICURSCOAGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(C(=O)NC2=S)C=NCC3CCCO3)O
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

6-Hydroxy-1-(2-methylphenyl)-5-(oxolan-2-ylmethyliminomethyl)-2-sulfanylidenepyrimidin-4-one is a complex organic compound that belongs to the class of pyrimidinones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Hydroxy-1-(2-methylphenyl)-5-(oxolan-2-ylmethyliminomethyl)-2-sulfanylidenepyrimidin-4-one typically involves multi-step organic reactions. A common approach might include:

Formation of the Pyrimidinone Core: This can be achieved through the condensation of appropriate aldehydes and amines under acidic or basic conditions.

Introduction of the Sulfanylidenepyrimidinone Group: This step may involve the reaction of the pyrimidinone core with sulfur-containing reagents.

Functionalization with Hydroxy and Methylphenyl Groups: These groups can be introduced through electrophilic aromatic substitution or nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of such compounds often involves optimization of reaction conditions to maximize yield and purity. This may include:

Catalysis: Using catalysts to enhance reaction rates.

Temperature and Pressure Control: Optimizing these parameters to favor desired reaction pathways.

Purification Techniques: Employing methods like crystallization, distillation, or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

6-Hydroxy-1-(2-methylphenyl)-5-(oxolan-2-ylmethyliminomethyl)-2-sulfanylidenepyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: Conversion of sulfanylidenepyrimidinone to sulfoxides or sulfones.

Reduction: Reduction of the pyrimidinone ring or other functional groups.

Substitution: Electrophilic or nucleophilic substitution reactions on the aromatic ring or other reactive sites.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for synthesizing more complex molecules.

Biology: Studying its interactions with biological macromolecules.

Medicine: Investigating its potential as a therapeutic agent for various diseases.

Industry: Utilizing its chemical properties in material science or catalysis.

Mechanism of Action

The mechanism of action of 6-Hydroxy-1-(2-methylphenyl)-5-(oxolan-2-ylmethyliminomethyl)-2-sulfanylidenepyrimidin-4-one involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibiting or activating enzyme activity.

Receptors: Binding to cellular receptors to modulate signaling pathways.

DNA/RNA: Interacting with genetic material to influence gene expression.

Comparison with Similar Compounds

Similar Compounds

Pyrimidinones: Compounds with similar core structures but different functional groups.

Thiosemicarbazones: Compounds with sulfur-containing groups and similar biological activities.

Uniqueness

6-Hydroxy-1-(2-methylphenyl)-5-(oxolan-2-ylmethyliminomethyl)-2-sulfanylidenepyrimidin-4-one is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.